Cas no 2172002-14-9 (2-5-(oxolan-3-yl)-1-(pentan-3-yl)-1H-1,2,3-triazol-4-ylacetonitrile)

• Product Name: 2-5-(oxolan-3-yl)-1-(pentan-3-yl)-1H-1,2,3-triazol-4-ylacetonitrile
• CAS No: 2172002-14-9
• MF: C₁₃H₂₀N₄O
• MW: 248.324102401733
• CID: 6324407
• PubChem ID: 165597369
• Update Time: 2025-07-02

2-5-(oxolan-3-yl)-1-(pentan-3-yl)-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-5-(oxolan-3-yl)-1-(pentan-3-yl)-1H-1,2,3-triazol-4-ylacetonitrile
• EN300-1599002
• 2-[5-(oxolan-3-yl)-1-(pentan-3-yl)-1H-1,2,3-triazol-4-yl]acetonitrile
• 2172002-14-9

• Inchi： 1S/C13H20N4O/c1-3-11(4-2)17-13(10-6-8-18-9-10)12(5-7-14)15-16-17/h10-11H,3-6,8-9H2,1-2H3
• InChI Key： BXERFASQOWYSOT-UHFFFAOYSA-N
• SMILES： O1CCC(C1)C1=C(CC#N)N=NN1C(CC)CC

Computed Properties

• Exact Mass: 248.16371127g/mol
• Monoisotopic Mass: 248.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 63.7Ų

Additional information on 2-5-(oxolan-3-yl)-1-(pentan-3-yl)-1H-1,2,3-triazol-4-ylacetonitrile

Recent Advances in the Study of 2-5-(oxolan-3-yl)-1-(pentan-3-yl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS: 2172002-14-9)

The compound 2-5-(oxolan-3-yl)-1-(pentan-3-yl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS: 2172002-14-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the efficient synthesis of 2-5-(oxolan-3-yl)-1-(pentan-3-yl)-1H-1,2,3-triazol-4-ylacetonitrile via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a widely used click chemistry approach. The compound's structural complexity, featuring a triazole ring and an oxolane moiety, has been shown to confer remarkable stability and bioavailability, making it a promising scaffold for further medicinal chemistry optimization.

In vitro and in vivo studies have demonstrated that 2-5-(oxolan-3-yl)-1-(pentan-3-yl)-1H-1,2,3-triazol-4-ylacetonitrile exhibits potent inhibitory activity against several kinase targets, including those implicated in cancer and inflammatory diseases. Notably, its selectivity profile suggests minimal off-target effects, a critical advantage in drug development. Mechanistic studies indicate that the compound's acetonitrile group plays a pivotal role in binding to the ATP pocket of target kinases.

Further pharmacological evaluations have explored the compound's pharmacokinetic properties, revealing favorable absorption and distribution characteristics. However, challenges remain in optimizing its metabolic stability, as preliminary data indicate rapid hepatic clearance in rodent models. Researchers are currently investigating structural modifications to address this limitation while preserving the compound's therapeutic efficacy.

The potential applications of 2-5-(oxolan-3-yl)-1-(pentan-3-yl)-1H-1,2,3-triazol-4-ylacetonitrile extend beyond oncology. Recent findings suggest its utility in neurodegenerative disorders, where it has shown neuroprotective effects in cellular models of Alzheimer's disease. This multifaceted biological activity underscores the compound's versatility and warrants further investigation into its mechanism of action across different disease contexts.

In conclusion, 2-5-(oxolan-3-yl)-1-(pentan-3-yl)-1H-1,2,3-triazol-4-ylacetonitrile represents a promising lead compound with diverse therapeutic potential. Ongoing research efforts are focused on elucidating its structure-activity relationships, optimizing its drug-like properties, and exploring its clinical applicability. The compound's unique chemical architecture and biological profile position it as a valuable asset in the development of novel therapeutic agents for complex diseases.